Cas no 20279-51-0 (Propanoic acid,2-hydroxy-, hexyl ester)

• Product Name: Propanoic acid,2-hydroxy-, hexyl ester
• CAS No: 20279-51-0
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 273207
• PubChem ID: 519757
• Update Time: 2025-04-19

Propanoic acid,2-hydroxy-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-hydroxy-, hexyl ester
• hexyl 2-hydroxypropanoate
• HEXYL LACTATE
• EINECS 243-676-4
• Hexyl-lactat
• KDPXOGYCOOUWOS-UHFFFAOYSA
• lactic acid hexyl ester
• Milchsaeure-hexylester
• n-hexyl lactate
• NS00051257
• ETHANOL, 2-BUTOXY-, LACTATE
• KDPXOGYCOOUWOS-UHFFFAOYSA-
• Hexyl DL-lactate
• DTXSID90864931
• Q27894346
• U5BDB081FM
• KDPXOGYCOOUWOS-UHFFFAOYSA-N
• Propanoic acid, 2-hydroxy-, hexyl ester
• SCHEMBL505594
• UNII-U5BDB081FM
• AI3-00590
• LACTIC ACID, HEXYL ESTER
• AKOS006272819
• 20279-51-0
• FT-0627053
• Milchsaure-n-hexyl-ester
• InChI=1/C9H18O3/c1-3-4-5-6-7-12-9(11)8(2)10/h8,10H,3-7H2,1-2H3

• Inchi： 1S/C9H18O3/c1-3-4-5-6-7-12-9(11)8(2)10/h8,10H,3-7H2,1-2H3
• InChI Key： KDPXOGYCOOUWOS-UHFFFAOYSA-N
• SMILES： O(C(C(C)O)=O)CCCCCC

Computed Properties

• Exact Mass: 174.12600
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.0069 (rough estimate)
• Boiling Point: 245.22°C (rough estimate)
• Refractive Index: 1.4300 (estimate)
• PSA: 46.53000
• LogP: 1.49070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters